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Introduction

Helioseal is a brand of light-curing pit and fissure sealants used in dentistry to prevent caries,
particularly on the occlusal surfaces of molars and premolars.[1][2] This document provides
detailed protocols and application notes for the use of Helioseal products in pediatric dentistry
clinical trials, with a focus on Helioseal F Plus, a fluoride-releasing formulation.[1][3] These
guidelines are intended for researchers, scientists, and drug development professionals
designing and conducting clinical investigations on the efficacy of dental sealants.

Product Overview

Helioseal F Plus is a white-shaded, light-curing fissure sealant that releases fluoride.[1][3] It is
composed of dimethacrylates and is designed to flow easily into complex pit and fissure
morphologies to create a durable protective barrier against cariogenic bacteria.[1][4][5] The
material is supplied in syringes with fine cannulas for precise application.[4][5]

Experimental Protocols
Patient Selection and Preparation

Inclusion Criteria:

o Children and adolescents, typically between the ages of 6 and 9 years for first permanent
molars.[6][7]
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o Patients with at least one pair of sound, fully erupted permanent molars with no evidence of
dental caries.

o Teeth with deep pits and fissures that are susceptible to caries.
» Cooperative patients with good oral hygiene.

Exclusion Criteria:

Patients with known allergies to methacrylates or any other components of the sealant.[3][8]

Teeth with existing restorations or detectable caries on the occlusal surface.

Partially erupted teeth where a dry field cannot be adequately maintained.[3][8]

Patients with developmental enamel defects.
Ethical Considerations:
» Informed consent must be obtained from the parents or legal guardians of all participants.

e The study protocol should be approved by an institutional review board or ethics committee.

Clinical Application Protocol for Helioseal F Plus

This protocol is a synthesis of manufacturer recommendations and procedures reported in
clinical trials.[3][9][10]

Step 1: Tooth Cleaning and Prophylaxis

e Thoroughly clean the occlusal surface of the tooth to be sealed using a pumice-free
prophylaxis paste (e.g., Proxyt fine).[3][4]

» Rinse the surface with a water spray and dry with oil-free air.
Step 2: Isolation

« |solate the tooth from salivary contamination. A rubber dam (e.g., OptraDam Plus) is the
preferred method for achieving absolute isolation.[3][8]
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 If arubber dam is not feasible, use cotton rolls and a saliva ejector for relative isolation.[11]

Step 3: Enamel Etching

o Apply a 37% phosphoric acid etching gel (e.g., Total Etch) to the entire occlusal surface,
extending slightly beyond the fissures.[1][11]

» Allow the etchant to remain on the enamel for 30 to 60 seconds.[12][13]

o Thoroughly rinse the etched surface with water spray for at least 15 seconds.

» Dry the surface completely with oil- and water-free air. The etched enamel should have a
distinct, chalky-white appearance.[3][8]

» Crucially, avoid any saliva contamination after etching. If contamination occurs, the etching
process must be repeated.[3][8]

Step 4: Helioseal F Plus Application

» Using the provided syringe and fine cannula, apply a thin layer of Helioseal F Plus directly
into the pits and fissures.[3][4]

o Use a dental probe or a small brush to gently guide the sealant into all fissures and eliminate
any air bubbles.[9][10] Avoid overfilling.

Step 5: Light Curing

e Polymerize the sealant using a suitable dental curing light (e.g., Bluephase Style).[4][9]

e The curing time for Helioseal F Plus is typically 10 seconds with a light intensity of 1,200
mW/cmz.[4][9][10] For Helioseal F, a 20-second curing time is recommended.[9][10]

Step 6: Post-Application Evaluation

e Immediately after curing, visually and tactilely inspect the sealant for complete coverage and
retention.
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o Check the occlusion with articulating paper and make any necessary adjustments by
carefully removing excess material with a fine finishing bur.

Clinical Trial Evaluation

Examiner Calibration:

 Prior to the baseline examination and at regular intervals, all clinical examiners should be
calibrated to ensure consistent application of evaluation criteria.

Follow-up Schedule:

¢ Clinical evaluations should be scheduled at regular intervals, such as 3, 6, 12, 24, and 36
months post-application.[7][9][10]

Evaluation Criteria (USPHS Modified Criteria):
e Retention:
o A: Sealant completely retained.
o B: Sealant partially lost.
o C: Sealant completely lost.
o Marginal Adaptation:
o A: No visible crevice along the margin.
o B: Visible crevice, but no exposure of the underlying fissure.
o C: Crevice with exposure of the underlying fissure.
o Caries Development:
o 0: No evidence of caries.

o 1: Caries present.
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Data Presentation
Quantitative Data from Clinical Trials

The following tables summarize retention and caries prevention data from various clinical trials

involving Helioseal products.

Table 1: Retention Rates of Helioseal F Plus vs. Helioseal F[9][10]

Helioseal F ] ]
Helioseal F Helioseal F .
) ] Plus Helioseal F
Time Point (Completely Plus .
(Completely . (Sufficient)
Intact) (Sufficient)
Intact)
2 Years Not specified Not specified 85.9% 86.5%
3 Years 61.8% 62.7% 81.7% 84.3%

*Sufficient retention includes completely intact sealants and those with minor peripheral loss.

Table 2: Caries Incidence with Helioseal Sealants[6][9]

Study Duration Sealant Caries-Free Molars  Notes
) ) No significant
Helioseal F Plus & 91.7% (non-cavitated )
3 Years ) ] difference between
Helioseal F lesions) )
the two materials.
Helioseal Clear Compared to Delton
3 Years 80.4%
Chroma FS+ (90.7%).

Table 3: Comparison of Helioseal with Other Sealants[6][14]
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. Complete Complete
. Helioseal Comparator ] ]

Study Duration Retention Retention

Product Sealant ]

(Helioseal) (Comparator)

1 Year Helioseal F Delton 90.3% (28/31) 96.8% (30/31)

Helioseal Clear
3 Years Delton FS+ 10.8% 30.4%

Chroma
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Caption: Clinical trial workflow for Helioseal F Plus application.
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Caption: Conceptual diagram of Helioseal's caries prevention mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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